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Compound of Interest

Compound Name: Phenolphthalein

Cat. No.: B1677637

For Researchers, Scientists, and Drug Development Professionals

Introduction: Phenolphthalein is a widely utilized acid-base indicator in analytical chemistry,
crucial for determining the endpoint of titrations and assessing pH.[1][2][3] Its distinct and sharp
color transition from colorless in acidic to neutral solutions to a pink or fuchsia hue in alkaline
conditions makes it an indispensable tool in various laboratory settings.[4][5] These application
notes provide a comprehensive protocol for the preparation, quality control, and use of a 1%
phenolphthalein indicator solution in ethanol, with a focus on applications relevant to research
and pharmaceutical development.

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with
phenolphthalein indicator solution.
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Parameter Value

) ) 1% w/v (1 g of phenolphthalein in 100 mL of
Indicator Concentration
solvent)

_ Ethanol (Typically 95% or a 50% aqueous
Primary Solvent

solution)
pH Range of Color Change pH 8.2 - 10.0
Color in Acidic/Neutral Solution Colorless (below pH 8.2)
Color in Basic Solution Pink to Fuchsia (between pH 8.2 and 10.0)
Color in Strongly Basic Solution Colorless (above pH ~13)
Recommended Storage Temp. 15-25°C

Experimental Protocols

This section details the methodology for the preparation and quality control of a 1%
phenolphthalein indicator solution.

Materials and Equipment

Materials:

Phenolphthalein powder (C20H1404)

Ethanol (95% or absolute)

Distilled or deionized water

0.02 M Sodium Hydroxide (NaOH) solution (for quality control)

Carbon dioxide-free water (for quality control)

Equipment:

e Analytical balance
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e 100 mL volumetric flask

o Beaker

o Glass stirring rod or magnetic stirrer with stir bar
e Wash bottle

e Funnel

e Amber glass storage bottle with a tight-fitting cap

o Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Preparation Workflow
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1. Weigh 1.0 g of
Phenolphthalein Powder

2. Transfer to 100 mL Volumetric Flask
and Add ~70 mL of 95% Ethanol

3. Dissolve Completely

(Swirl or use magnetic stirrer)

4. Dilute to the 100 mL mark
with 95% Ethanol

5. Transfer to Labeled Amber Bottle
for Storage

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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